Cas no 58885-35-1 (L-Cysteine, S-(triphenylmethyl)-, methyl ester)
58885-35-1 structure
Product Name:L-Cysteine, S-(triphenylmethyl)-, methyl ester
CAS No:58885-35-1
MF:C23H23NO2S
MW:377.499224901199
CID:340531
PubChem ID:10429690
Update Time:2025-04-19
L-Cysteine, S-(triphenylmethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine, S-(triphenylmethyl)-, methyl ester
- L-Cys(Trt)-OMe
- SCHEMBL3439368
- Methyl S-trityl-L-cysteinate
- (2R)-2-Amino-3-tritylsulfanyl-propionic acid methyl ester
- DXUZZMIANHJYIU-NRFANRHFSA-N
- (R)-methyl 2-amino-3-(tritylthio)propanoate
- 58885-35-1
- BDBM23812
- methyl (2R)-2-amino-3-[(triphenylmethyl)sulfanyl]propanoate
- CHEMBL232728
- H2N-Cys(Trt)-OMe
-
- Inchi: 1S/C23H23NO2S/c1-26-22(25)21(24)17-27-23(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-16,21H,17,24H2,1H3/t21-/m0/s1
- InChI Key: DXUZZMIANHJYIU-NRFANRHFSA-N
- SMILES: S(C[C@@H](C(=O)OC)N)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 377.14495015g/mol
- Monoisotopic Mass: 377.14495015g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 77.6Ų
L-Cysteine, S-(triphenylmethyl)-, methyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
58885-35-1 (L-Cysteine, S-(triphenylmethyl)-, methyl ester) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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